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Compound of Interest

Compound Name: Nor Acetildenafil-d8

Cat. No.: B563929 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive technical information on Nor Acetildenafil-d8, including its chemical

properties, suppliers, and its application as an internal standard in analytical methodologies.

Nor Acetildenafil-d8 is a deuterated analog of Nor Acetildenafil, a structural analog of

Sildenafil. Due to its isotopic labeling, Nor Acetildenafil-d8 is an ideal internal standard for the

quantification of Nor Acetildenafil and related compounds in complex biological matrices by

mass spectrometry.

Core Compound Data
Parameter Value Reference

CAS Number 1185117-07-0 Syn Pharmatech Inc.

Molecular Formula C₂₄H₂₄D₈N₆O₃ Santa Cruz Biotechnology

Molecular Weight 460.60 g/mol Santa Cruz Biotechnology

Appearance White to Off-White Solid Syn Pharmatech Inc.

Purity ≥99% Syn Pharmatech Inc.

Storage Refrigerator (2-8°C) Syn Pharmatech Inc.

Major Suppliers
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Santa Cruz Biotechnology

Syn Pharmatech Inc.

Gentaur

LGC Standards

Mechanism of Action: Phosphodiesterase 5 (PDE5)
Inhibition
Nor Acetildenafil, the non-deuterated parent compound of Nor Acetildenafil-d8, is a sildenafil

analog and is presumed to act as a phosphodiesterase type 5 (PDE5) inhibitor.[1] PDE5 is the

enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the

corpus cavernosum of the penis and in the pulmonary vasculature.[2][3]

The signaling pathway of PDE5 inhibition is initiated by the release of nitric oxide (NO) during

sexual stimulation. NO activates guanylate cyclase, which in turn increases the production of

cGMP. Elevated cGMP levels lead to the relaxation of smooth muscles, resulting in vasodilation

and increased blood flow. By inhibiting PDE5, Nor Acetildenafil prevents the breakdown of

cGMP, thereby prolonging its vasodilatory effects.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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